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Compound of Interest

Compound Name: (R)-Timolol-d9 (maleate)

Cat. No.: B12405679

Get Quote

Executive Summary & Chemical Architecture
(R)-Timolol-d9 (maleate) is a stable isotope-labeled enantiomer of the non-selective beta-

adrenergic antagonist Timolol.[1] While the (S)-enantiomer is the clinically active

pharmacophore for glaucoma and hypertension, the (R)-enantiomer serves as a critical tool in

chiral chromatography and pharmacokinetic profiling.[1]

The "d9" designation indicates the replacement of nine hydrogen atoms with deuterium (

) on the tert-butyl group.[1] This specific labeling provides a mass shift of +9 Da, ideal for
preventing isotopic overlap (crosstalk) with the native analyte during mass spectrometry.[1]
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Property Specification

Chemical Name
(R)-1-(tert-butylamino-d9)-3-((4-morpholino-

1,2,5-thiadiazol-3-yl)oxy)propan-2-ol maleate

CAS Number
26839-77-0 (Unlabeled Parent); Label-specific

CAS varies by vendor

Molecular Formula

Molecular Weight ~441.55 g/mol (Salt); Free base ~325.48 g/mol

Isotopic Purity
99% deuterated forms (

)

Appearance White to off-white crystalline solid

Solubility Methanol, Water, DMSO

Hazard Identification & Toxicological Context
While (R)-Timolol exhibits approximately 1/80th the beta-blocking potency of (S)-Timolol at

extraocular receptors, it retains significant biological activity, particularly in intraocular pressure

reduction.[2] Therefore, it must be handled with the same high-level safety protocols as the

active pharmaceutical ingredient (API).

GHS Classification (derived from Timolol Maleate)
The following classifications apply to the salt form based on the parent compound's toxicology:

Reproductive Toxicity (Category 2): H361 - Suspected of damaging fertility or the unborn

child.[1][3][4][5][6]

Specific Target Organ Toxicity - Repeated Exposure (Category 1): H372 - Causes damage to

organs (cardiovascular system, lungs) through prolonged or repeated exposure.[1]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1][4]

Mechanism of Toxicity
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The primary risk stems from adrenergic blockade.[1] Even the (R)-isomer can induce systemic

beta-blockade effects if absorbed in sufficient quantities, leading to:

Bradycardia: Slowed heart rate.[1]

Bronchospasm: Critical risk for researchers with asthma/COPD.[1]

Hypotension: Dizziness or syncope.[1]

Safe Handling & Containment Protocol
This protocol is designed to prevent inhalation of particulates and dermal absorption, the two

most common exposure routes in a research setting.[1]

Engineering Controls
Primary Barrier: All weighing and solubilization of the solid powder must be performed in a

Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood with a face

velocity > 100 fpm.[1]

Static Control: Use an anti-static gun during weighing. Deuterated standards are often

expensive and available in milligram quantities; static can cause loss of material and

contamination.[1]

Personal Protective Equipment (PPE) Matrix
Zone PPE Requirement Rationale

Respiratory
N95 or P100 Respirator (if

outside hood)

Prevents inhalation of airborne

particulates during spill

cleanup.[1]

Dermal
Double Nitrile Gloves (0.11

mm min)

Timolol salts are water-soluble

and can permeate

compromised skin.[1]

Ocular Chemical Splash Goggles

Protects against mucosal

absorption via the eyes (highly

vascularized).[1]
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Visualized Safety Decision Tree
The following diagram outlines the immediate response logic for exposure events.

Exposure Event Detected

Identify Exposure Type

Inhalation
(Dust/Aerosol)

Dermal Contact
(Liquid/Solid) Ocular Contact

1. Move to Fresh Air
2. Oxygen if breathing diff.

3. Medical Attn (Bronchospasm risk)

1. Remove Contaminated Clothing
2. Wash w/ Soap & Water (15 min)

3. Monitor Pulse/BP

1. Flush w/ Water (15 min)
2. Remove Contacts

3. Urgent Ophthalmology Consult

Report to EHS & 
Monitor for Systemic Beta-Blockade

Click to download full resolution via product page

Figure 1: Emergency response decision matrix for (R)-Timolol-d9 exposure.[1] Note the

emphasis on bronchospasm monitoring.

Analytical Application: LC-MS/MS Internal Standard
(R)-Timolol-d9 is primarily used as an Internal Standard (IS) for the quantification of Timolol in

biological matrices (plasma, aqueous humor).[1]

Why (R)-Timolol-d9?
Chiral Differentiation: In chiral LC methods, (R)-Timolol-d9 co-elutes with (R)-Timolol but is

mass-resolved.[1] This allows precise quantification of the (R)-impurity in (S)-Timolol drug
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substances.[1]

Matrix Effect Compensation: As a stable isotope, it mirrors the ionization

suppression/enhancement experienced by the analyte.[1]

Deuterium Location: The d9 label on the tert-butyl group is metabolically stable and resistant

to Hydrogen/Deuterium (H/D) exchange in aqueous mobile phases.[1]

Preparation Workflow
Critical Note: Deuterated standards are hygroscopic. Allow the vial to equilibrate to room

temperature before opening to prevent condensation, which can degrade the maleate salt.[1]

Primary Stock
1 mg/mL in MeOH

Store at -20°C

Working Standard
10 µg/mL in 50:50 MeOH:H2O

Prepare Weekly

 Dilution 1:100
Spiking Solution
Add to Samples

(Final Conc: ~50 ng/mL)

 Dilution LC-MS/MS Injection
MRM Transitions

 Precipitate Protein
Inject Supernatant

Click to download full resolution via product page

Figure 2: Recommended workflow for preparing (R)-Timolol-d9 internal standard solutions to

ensure stability and accuracy.

Mass Spectrometry Parameters (Guideline)
Ionization: ESI Positive mode (

).

Precursor Ion: m/z ~326.3 (Unlabeled) vs. m/z ~335.4 ((R)-Timolol-d9).[1]

Product Ions: The fragmentation pattern typically yields a characteristic loss of the side

chain.[1]

Primary Transition:[1] 335.4

270.2 (Loss of morpholino ring fragment).[1]

Secondary Transition: 335.4
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82.1 (Fragment of the deuterated t-butyl amine).[1]

Storage & Stability
Temperature: Store solid at -20°C. Solutions should also be stored at -20°C or -80°C.

Light: Protect from light (amber vials).[1] Timolol is photosensitive.[1]

Stability: Re-test purity annually. Deuterated compounds are generally stable but can

undergo isotope scrambling if exposed to extreme pH or catalysts.[1]

Waste Disposal
Dispose of as Hazardous Chemical Waste.[1]

Do not flush down the drain.[1]

Segregate with "Toxic" and "Reproductive Toxin" labels.[1]

Solutions containing methanol/acetonitrile must be disposed of as Flammable/Solvent waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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